Cas no 2015502-84-6 (1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane)

• Product Name: 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane
• CAS No: 2015502-84-6
• MF: C₁₃H₂₅IO₂
• MW: 340.240876913071
• CID: 5753033
• PubChem ID: 165489621
• Update Time: 2025-06-07

1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane Chemical and Physical Properties

Names and Identifiers

• EN300-1136593
• 1-iodo-2-[(1-methoxy-3-methylbutan-2-yl)oxy]cycloheptane
• 2015502-84-6
• 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane

• Inchi： 1S/C13H25IO2/c1-10(2)13(9-15-3)16-12-8-6-4-5-7-11(12)14/h10-13H,4-9H2,1-3H3
• InChI Key： MTUBZMKRTWIEHU-UHFFFAOYSA-N
• SMILES： IC1CCCCCC1OC(COC)C(C)C

Computed Properties

• Exact Mass: 340.08993g/mol
• Monoisotopic Mass: 340.08993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane

Introduction to 1-Iodo-2-(1-Methoxy-3-Methylbutan-2-yl)Oxycycloheptane (CAS No. 2015502-84-6)

1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycycloheptane (CAS No. 2015502-84-6) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cycloheptane ring, a methoxy-substituted butyl group, and an iodine atom, which collectively contribute to its distinctive properties and reactivity.

The structure of 1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycycloheptane is of particular interest due to the presence of the iodine atom, which can serve as a versatile functional group for further chemical modifications. Iodine is known for its ability to undergo various reactions, such as nucleophilic substitution and elimination, making this compound a valuable intermediate in synthetic chemistry. Additionally, the methoxy-substituted butyl group adds complexity and can influence the compound's solubility and reactivity in different solvents.

In the context of medicinal chemistry, 1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycycloheptane has been explored for its potential as a lead compound in drug discovery. The iodine atom can be readily replaced with other functional groups, such as hydroxyl or amino groups, which are common in bioactive molecules. This flexibility allows researchers to tailor the compound's properties to meet specific therapeutic needs. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

The synthesis of 1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycycloheptane typically involves several steps, including the formation of the cycloheptane ring, introduction of the methoxy-substituted butyl group, and finally, the addition of the iodine atom. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the use of organometallic reagents to facilitate the formation of the cycloheptane ring, followed by selective functionalization to introduce the desired substituents.

From a pharmaceutical research perspective, 1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycycloheptane has been evaluated for its potential as a drug candidate. Preclinical studies have demonstrated that certain derivatives of this compound exhibit high potency and selectivity against specific targets. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of 1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycycloheptane showed significant activity against cancer cells by inhibiting key enzymes involved in cell proliferation.

The safety profile of 1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycloheptane is another important consideration in its development as a pharmaceutical agent. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 1-Iodo-2-(1-Methoxy-3-methylbutan-2-yl)oxycycloheptane (CAS No. 2015502-84-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile functional groups make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new derivatives and applications will emerge, contributing to the advancement of drug discovery and therapeutic innovation.